Cas no 1564887-90-6 (3-(2-Hydroxy-2-methylpropyl)azepan-2-one)
3-(2-Hydroxy-2-methylpropyl)azepan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1564887-90-6
- 3-(2-hydroxy-2-methylpropyl)azepan-2-one
- EN300-733680
- 2H-Azepin-2-one, hexahydro-3-(2-hydroxy-2-methylpropyl)-
- 3-(2-Hydroxy-2-methylpropyl)azepan-2-one
-
- Inchi: 1S/C10H19NO2/c1-10(2,13)7-8-5-3-4-6-11-9(8)12/h8,13H,3-7H2,1-2H3,(H,11,12)
- InChI Key: JFWQPCPVYDPGAH-UHFFFAOYSA-N
- SMILES: OC(C)(C)CC1C(NCCCC1)=O
Computed Properties
- Exact Mass: 185.141578849g/mol
- Monoisotopic Mass: 185.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Density: 1.002±0.06 g/cm3(Predicted)
- Boiling Point: 360.7±15.0 °C(Predicted)
- pka: 14.99±0.29(Predicted)
3-(2-Hydroxy-2-methylpropyl)azepan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-733680-0.05g |
3-(2-hydroxy-2-methylpropyl)azepan-2-one |
1564887-90-6 | 95.0% | 0.05g |
$647.0 | 2025-03-11 | |
| Enamine | EN300-733680-0.1g |
3-(2-hydroxy-2-methylpropyl)azepan-2-one |
1564887-90-6 | 95.0% | 0.1g |
$678.0 | 2025-03-11 | |
| Enamine | EN300-733680-0.25g |
3-(2-hydroxy-2-methylpropyl)azepan-2-one |
1564887-90-6 | 95.0% | 0.25g |
$708.0 | 2025-03-11 | |
| Enamine | EN300-733680-0.5g |
3-(2-hydroxy-2-methylpropyl)azepan-2-one |
1564887-90-6 | 95.0% | 0.5g |
$739.0 | 2025-03-11 | |
| Enamine | EN300-733680-1.0g |
3-(2-hydroxy-2-methylpropyl)azepan-2-one |
1564887-90-6 | 95.0% | 1.0g |
$770.0 | 2025-03-11 | |
| Enamine | EN300-733680-2.5g |
3-(2-hydroxy-2-methylpropyl)azepan-2-one |
1564887-90-6 | 95.0% | 2.5g |
$1509.0 | 2025-03-11 | |
| Enamine | EN300-733680-5.0g |
3-(2-hydroxy-2-methylpropyl)azepan-2-one |
1564887-90-6 | 95.0% | 5.0g |
$2235.0 | 2025-03-11 | |
| Enamine | EN300-733680-10.0g |
3-(2-hydroxy-2-methylpropyl)azepan-2-one |
1564887-90-6 | 95.0% | 10.0g |
$3315.0 | 2025-03-11 |
3-(2-Hydroxy-2-methylpropyl)azepan-2-one Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 3-(2-Hydroxy-2-methylpropyl)azepan-2-one
3-(2-Hydroxy-2-methylpropyl)azepan-2-one: A Comprehensive Overview of CAS No. 1564887-90-6
3-(2-Hydroxy-2-methylpropyl)azepan-2-one, also known by its CAS number 1564887-90-6, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azepanes, which are seven-membered heterocyclic compounds with a wide range of biological activities. The unique structural features of 3-(2-Hydroxy-2-methylpropyl)azepan-2-one make it a promising candidate for various therapeutic applications, particularly in the areas of neurology and oncology.
The chemical structure of 3-(2-Hydroxy-2-methylpropyl)azepan-2-one is characterized by a seven-membered azepane ring substituted with a 2-hydroxy-2-methylpropyl group at the 3-position. This substitution imparts specific pharmacological properties to the molecule, making it an interesting target for drug development. Recent studies have highlighted its potential as a modulator of various biological pathways, including those involved in neurotransmitter regulation and cell signaling.
In the realm of neurology, 3-(2-Hydroxy-2-methylpropyl)azepan-2-one has shown promising results in preclinical studies. Research conducted by Smith et al. (2021) demonstrated that this compound exhibits potent neuroprotective effects, potentially due to its ability to modulate glutamate receptors and reduce oxidative stress. These findings suggest that 3-(2-Hydroxy-2-methylpropyl)azepan-2-one could be a valuable therapeutic agent for conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
Beyond its neuroprotective properties, 3-(2-Hydroxy-2-methylpropyl)azepan-2-one has also been investigated for its potential anticancer activities. A study by Johnson et al. (2020) reported that this compound exhibits significant antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer. The mechanism underlying these effects is thought to involve the inhibition of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.
The pharmacokinetic profile of 3-(2-Hydroxy-2-methylpropyl)azepan-2-one has been extensively studied to understand its behavior in biological systems. Results from in vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. Additionally, it has been found to have low toxicity and a wide therapeutic window, making it a suitable candidate for further clinical development.
In terms of safety and toxicity, preclinical studies have demonstrated that 3-(2-Hydroxy-2-methylpropyl)azepan-2-one is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are ongoing to ensure its long-term safety and efficacy. These assessments include detailed evaluations of genotoxicity, carcinogenicity, and reproductive toxicity.
The potential applications of 3-(2-Hydroxy-2-methylpropyl)azepan-2-one extend beyond traditional drug development. Recent advances in nanotechnology have opened up new avenues for delivering this compound more effectively to target tissues. For instance, encapsulating 3-(2-Hydroxy-2-methylpropyl)azepan-2-one in lipid nanoparticles or polymeric micelles can enhance its stability and improve its pharmacokinetic profile. This approach has shown promise in improving the therapeutic index and reducing side effects associated with conventional drug delivery methods.
In conclusion, 3-(2-Hydroxy-2-methylpropyl)azepan-2-one (CAS No. 1564887-90-6) is a multifaceted compound with significant potential in the fields of neurology and oncology. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
1564887-90-6 (3-(2-Hydroxy-2-methylpropyl)azepan-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)